Cas no 37554-40-8 (2(1H)-Quinazolinone,6-chloro-4-phenyl-1-(2,2,2-trifluoroethyl)-)

• Product Name: 2(1H)-Quinazolinone,6-chloro-4-phenyl-1-(2,2,2-trifluoroethyl)-
• CAS No: 37554-40-8
• MF: C₁₆H₁₀ClF₃N₂O
• MW: 338.711613178253
• CID: 317786
• PubChem ID: 219069
• Update Time: 2025-05-21

2(1H)-Quinazolinone,6-chloro-4-phenyl-1-(2,2,2-trifluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinazolinone,6-chloro-4-phenyl-1-(2,2,2-trifluoroethyl)-
• 6-chloro-4-phenyl-1-(2,2,2-trifluoroethyl)quinazolin-2-one
• 1-(2,2,2,-trifluoroethyl)-4-phenyl-6-chloro-2(1H)-quinazolinone
• 6-chloro-4-phenyl-1-(2,2,2-trifluoro-ethyl)-1H-quinazolin-2-one
• EN-970
• Fluquazone
• Fluquazone [USAN:INN]
• UNII-31YX4A42L4
• 6-Chloro-4-phenyl-1-(2,2,2-trifluoroethyl)-2(1H)-quinazolinone
• EN 970
• Fluquazone (USAN/INN)
• NS00123954
• 1-(2,2,2-trifluoroethyl)-4-phenyl-6-chloro-2(1H)-quinazolinone
• FLUQUAZONE [USAN]
• D04230
• 37554-40-8
• FLUQUAZONE [INN]
• N13336
• CHEMBL2105071
• Q27256093
• SCHEMBL43464
• 31YX4A42L4
• 2(1H)-Quinazolinone, 6-chloro-4-phenyl-1-(2,2,2-trifluoroethyl)-
• DTXSID10190986

• Inchi： 1S/C16H10ClF3N2O/c17-11-6-7-13-12(8-11)14(10-4-2-1-3-5-10)21-15(23)22(13)9-16(18,19)20/h1-8H,9H2
• InChI Key： OAIZNWQBWDHNIH-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1C=CC=CC=1)=NC(N2CC(F)(F)F)=O

Computed Properties

• Exact Mass: 338.04300
• Monoisotopic Mass: 338.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 32.7A^2

Experimental Properties

• Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 185-186 ºC (ethanol )
• Boiling Point: 425.5°Cat760mmHg
• Flash Point: 211.2°C
• Refractive Index: 1.589
• Solubility: Insuluble (2.5E-3 g/L) (25 ºC),
• PSA: 34.89000
• LogP: 4.27920

Additional information on 2(1H)-Quinazolinone,6-chloro-4-phenyl-1-(2,2,2-trifluoroethyl)-

6-Chloro-4-phenyl-1-(2,2,2-trifluoroethyl)-2(1H)-quinazolinone (CAS No. 37554-40-8)

The compound 6-chloro-4-phenyl-1-(2,2,2-trifluoroethyl)-2(1H)-quinazolinone (CAS No. 37554-40-8) is a highly specialized organic molecule belonging to the quinazolinone class of heterocyclic compounds. Quinazolinones are a family of nitrogen-containing aromatic compounds that have garnered significant attention in the fields of organic chemistry and pharmacology due to their diverse biological activities and structural versatility. The CAS number 37554-40-8 uniquely identifies this compound in chemical databases, ensuring precise referencing in scientific literature and regulatory documents.

The molecular structure of 6-chloro-4-phenyl-1-(2,2,2-trifluoroethyl)-2(1H)-quinazolinone is characterized by a quinazolinone core with specific substituents: a chlorine atom at position 6, a phenyl group at position 4, and a trifluoroethyl group at position 1. These substituents not only influence the physical and chemical properties of the compound but also play a crucial role in its biological activity. The presence of the trifluoroethyl group introduces electron-withdrawing effects, which can enhance the molecule's stability and reactivity in various chemical reactions.

Recent studies have highlighted the potential of quinazolinones as scaffolds for drug discovery. For instance, researchers have explored the anti-cancer properties of this class of compounds, particularly their ability to inhibit key enzymes and pathways involved in tumor growth and metastasis. The 6-chloro substitution in this compound has been shown to enhance its selectivity towards certain protein targets, making it a promising candidate for targeted therapies.

In terms of synthesis, 6-chloro-4-phenyl-1-(2,2,2-trifluoroethyl)-2(1H)-quinazolinone can be prepared through a variety of routes, including condensation reactions involving appropriate amino carbonyl compounds and enolates. The introduction of the trifluoroethyl group typically involves nucleophilic substitution or coupling reactions under controlled conditions to ensure high yields and purity.

The biological evaluation of this compound has revealed its potential as an anti-inflammatory agent. Studies conducted in vitro have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. This property suggests that the compound could be developed into a novel anti-inflammatory drug with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Moreover, the chlorine substitution at position 6 has been shown to improve the compound's solubility and bioavailability, which are critical factors for its pharmacokinetic profile. Preclinical studies have also indicated that this compound exhibits low toxicity in animal models, further supporting its potential as a therapeutic agent.

In conclusion, 6-chloro-4-phenyl-1-(2,2,2-trifluoroethyl)-2(1H)-quinazolinone represents a valuable addition to the arsenal of bioactive compounds with potential applications in drug discovery. Its unique structure and promising biological properties make it an attractive target for further research and development.